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Compound Name:
4-(5-Chloropyrazin-2-

YL)morpholine

CAS No.: 1017781-68-8

Cat. No.: B1649550

Get Quote

An In-Depth Technical Guide to 4-(5-Chloropyrazin-2-YL)morpholine: Properties, Synthesis,

and Applications in Modern Drug Discovery

Introduction
4-(5-Chloropyrazin-2-YL)morpholine is a heterocyclic compound of significant interest to the

scientific community, particularly those engaged in medicinal chemistry and drug development.

It integrates two key pharmacophoric units: an electron-deficient chloropyrazine ring and a

saturated morpholine heterocycle. This combination imparts a unique set of physicochemical

properties that make it a valuable building block for creating sophisticated molecules with

therapeutic potential. The morpholine moiety is a well-established "privileged scaffold" in drug

design, frequently incorporated to enhance aqueous solubility, metabolic stability, and

permeability across the blood-brain barrier.[1][2] Concurrently, the pyrazine core serves as a

versatile anchor for molecular elaboration and can engage in crucial hydrogen bonding

interactions within biological targets.[3]
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This guide, intended for researchers, scientists, and drug development professionals, provides

a comprehensive overview of the core chemical properties of 4-(5-Chloropyrazin-2-
YL)morpholine. We will delve into its structural attributes, detail robust synthetic protocols with

an emphasis on the underlying chemical principles, outline methods for its analytical

characterization, and explore its primary applications as a precursor to advanced therapeutic

agents, most notably as a key intermediate in the development of N-methyl-D-aspartate

(NMDA) receptor modulators for central nervous system (CNS) disorders.[2][4]

Part 1: Physicochemical and Structural Properties
The utility of a chemical building block is fundamentally dictated by its intrinsic properties. 4-(5-
Chloropyrazin-2-YL)morpholine possesses a favorable balance of lipophilicity and polarity,

making it an attractive starting point for drug design campaigns.
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Property Value Source(s)

IUPAC Name
4-(5-Chloropyrazin-2-

yl)morpholine
-

CAS Number 1017781-68-8 [5]

Molecular Formula C₈H₁₀ClN₃O [5]

Molecular Weight 199.64 g/mol [5]

Physical Form Solid

SMILES
ClC1=NC=C(N=C1)N1CCOCC

1
[5]

Topological Polar Surface Area

(TPSA)
38.25 Å² [5]

LogP (calculated) 0.9666 [5]

Hydrogen Bond Acceptors 4 [5]

Hydrogen Bond Donors 0 [5]

Rotatable Bonds 1 [5]

Storage Conditions
2-8°C, sealed in dry

environment
[5]

Structural Analysis
The molecule's structure is characterized by the planar, aromatic pyrazine ring and the non-

planar, saturated morpholine ring. The morpholine heterocycle typically adopts a stable chair

conformation to minimize steric strain, a feature confirmed by X-ray crystallography in

analogous compounds.[2][6] The nitrogen atom of the morpholine ring is directly attached to

the C2 position of the pyrazine ring, while a chlorine atom occupies the C5 position.

The presence of two nitrogen atoms in the pyrazine ring makes it highly electron-deficient. This

electronic nature has two major consequences: it activates the chlorine atom at the C5 position

towards nucleophilic aromatic substitution (SNAr), and it reduces the basicity of the morpholine

nitrogen compared to a simple N-alkyl morpholine. The ether oxygen within the morpholine ring
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further withdraws electron density from the nitrogen, rendering it less nucleophilic than

piperidine.[7]
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Figure 2: General synthetic pathway and potential side-reaction.

Experimental Protocol 1: Classical SNAr
This protocol describes a standard method using common laboratory reagents. The key to

success is careful control of stoichiometry and temperature to minimize the formation of the di-

substituted byproduct.

Causality: The use of a slight excess of 2,5-dichloropyrazine or precisely one equivalent of

morpholine ensures that the morpholine is the limiting reagent, thus favoring the desired mono-

substitution. A non-nucleophilic base like potassium carbonate is used to neutralize the HCl

generated during the reaction without competing with the morpholine nucleophile.

Methodology:

Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add

2,5-dichloropyrazine (1.0 eq) and potassium carbonate (K₂CO₃, 1.5 eq).

Solvent: Add a suitable polar aprotic solvent, such as N,N-Dimethylformamide (DMF) or

acetonitrile, to dissolve the reagents.

Addition of Nucleophile: Slowly add morpholine (1.0 eq) to the stirred solution at room

temperature.

Reaction: Heat the reaction mixture to a moderate temperature (e.g., 60-80°C) and monitor

its progress using Thin Layer Chromatography (TLC).

Workup: Upon completion, cool the mixture to room temperature and pour it into cold water.

The product may precipitate or can be extracted with an organic solvent like ethyl acetate.
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Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate (Na₂SO₄),

and concentrate under reduced pressure. Purify the crude product via column

chromatography on silica gel to isolate the pure 4-(5-Chloropyrazin-2-YL)morpholine.

Experimental Protocol 2: Palladium-Catalyzed
Buchwald-Hartwig Amination
For substrates where SNAr is sluggish or gives low yields, the Buchwald-Hartwig cross-

coupling offers a powerful and highly efficient alternative for forming the crucial C-N bond. [2][6]

[8] Causality: This reaction employs a palladium catalyst and a specialized phosphine ligand to

create a catalytic cycle that facilitates the coupling of the amine (morpholine) with the aryl

halide (dichloropyrazine). The base is crucial for regenerating the active catalyst and

deprotonating the amine. This method often provides higher yields and proceeds under milder

conditions than classical SNAr.

Methodology:

Setup: In an oven-dried Schlenk tube under an inert atmosphere (e.g., Nitrogen or Argon),

combine the palladium catalyst (e.g., Pd(OAc)₂, 1-2 mol%) and the phosphine ligand (e.g., a

biarylphosphine ligand, 2-4 mol%).

Reagents: Add 2,5-dichloropyrazine (1.0 eq), morpholine (1.1 eq), and a strong, non-

nucleophilic base (e.g., sodium tert-butoxide, NaOtBu, or cesium carbonate, Cs₂CO₃, 1.5

eq).

Solvent: Add a dry, deoxygenated solvent such as toluene or dioxane.

Reaction: Heat the mixture (typically 80-110°C) with vigorous stirring. Monitor the reaction

progress by TLC or LC-MS.

Workup: After completion, cool the reaction to room temperature and filter it through a pad of

Celite to remove the catalyst. Dilute the filtrate with an organic solvent.

Purification: Wash the organic solution with water and brine, dry over Na₂SO₄, and

concentrate. Purify the resulting residue by column chromatography to yield the final product.
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Part 3: Spectroscopic and Analytical
Characterization
Rigorous characterization is essential to confirm the identity and purity of the synthesized

compound. A combination of NMR spectroscopy and mass spectrometry provides

unambiguous structural confirmation.

Expected Spectral Features
Technique Expected Features Reference

¹H NMR

Two triplets (or complex

multiplets) for the morpholine

protons (~3.6-3.9 ppm for O-

CH₂ and ~3.4-3.7 ppm for N-

CH₂). Two singlets or doublets

in the aromatic region for the

pyrazine protons (~7.9-8.3

ppm).

[8][9]

¹³C NMR

Two signals for the morpholine

carbons (~66 ppm for O-CH₂

and ~44 ppm for N-CH₂). Four

signals in the

aromatic/heteroaromatic region

for the pyrazine carbons

(~130-155 ppm).

[8]

Mass Spec (EI/ESI)

A molecular ion (M⁺) or

protonated molecule ([M+H]⁺)

showing a characteristic 3:1

isotopic pattern for the

presence of one chlorine atom

(m/z 199 and 201).

[8]

Workflow for Product Characterization
This workflow ensures the final product meets the required standards of purity and identity for

subsequent use in research and development.
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Figure 3: Standard workflow for the purification and analysis of the target compound.
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Part 4: Applications in Drug Discovery and
Medicinal Chemistry
4-(5-Chloropyrazin-2-YL)morpholine is not typically an end-product therapeutic itself but

rather a crucial intermediate. Its structure is a frequent starting point for the synthesis of more

complex molecules targeting various biological pathways.

Primary Application: CNS Drug Discovery
The most prominent application of this scaffold is in the development of agents targeting the

central nervous system. It serves as a key building block for potent and selective negative

allosteric modulators (NAMs) of the NMDA receptor, specifically the NR2B subtype. [2][4]

Mechanism Insight: NMDA receptors are critical for synaptic plasticity and memory function,

but their overactivation is implicated in numerous neurological and psychiatric conditions.

[4]Non-selective NMDA antagonists often cause significant side effects. By targeting the

NR2B subunit with allosteric modulators, researchers aim to achieve therapeutic benefits for

conditions like major depressive disorder, Parkinson's disease, and neuropathic pain, with a

potentially improved safety profile. [2]The morpholine group in these compounds is often

critical for achieving the desired brain penetration and pharmacokinetic properties. [2]

Other Potential Therapeutic Areas
The pyrazine-morpholine core is versatile, and derivatives have been explored in other

therapeutic contexts:

Oncology: The phosphatidylinositol 3-kinase (PI3K) signaling pathway is a key target in

cancer therapy. [10]Related morpholine-containing heterocyclic structures have been

synthesized and evaluated as potent PI3K inhibitors. [10]* Neurodegenerative Diseases: The

morpholine moiety is found in compounds designed to inhibit enzymes like

acetylcholinesterase (AChE) and monoamine oxidases (MAO), which are key targets in the

treatment of Alzheimer's and Parkinson's diseases. [11]

Figure 4: Role as a building block in the path to a final bioactive compound.

Conclusion
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4-(5-Chloropyrazin-2-YL)morpholine stands out as a high-value scaffold for chemical and

pharmaceutical research. Its well-defined physicochemical properties, accessible synthetic

routes via nucleophilic aromatic substitution or palladium catalysis, and straightforward

analytical characterization make it a reliable tool for researchers. Its primary importance lies in

its role as a key intermediate in the synthesis of sophisticated CNS-active agents, particularly

NMDA receptor modulators. The insights provided in this guide equip drug development

professionals with the foundational knowledge required to effectively utilize this compound in

the rational design of next-generation therapeutics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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